Cas no 1797959-86-4 (2-(benzylsulfanyl)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide)

• Product Name: 2-(benzylsulfanyl)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
• CAS No: 1797959-86-4
• MF: C₂₃H₂₀N₄O₂S
• MW: 416.495503425598
• CID: 5373302
• Update Time: 2025-10-29

2-(benzylsulfanyl)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-N-[2-[(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]acetamide
• 2-(benzylsulfanyl)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide

• Inchi： 1S/C23H20N4O2S/c28-21(16-30-15-17-6-2-1-3-7-17)25-20-9-5-4-8-19(20)14-22-26-23(27-29-22)18-10-12-24-13-11-18/h1-13H,14-16H2,(H,25,28)
• InChI Key： LAXIIEUZPNPRKD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC1ON=C(C2=CC=NC=C2)N=1)(=O)CSCC1=CC=CC=C1

Additional information on 2-(benzylsulfanyl)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide

Research Brief on 2-(benzylsulfanyl)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide (CAS: 1797959-86-4)

In recent years, the compound 2-(benzylsulfanyl)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide (CAS: 1797959-86-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a benzylsulfanyl group and a 1,2,4-oxadiazole ring, has shown promising potential in various therapeutic applications. The latest research efforts have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug discovery.

The primary objective of recent studies has been to investigate the biological activity of 2-(benzylsulfanyl)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide, particularly its interactions with specific molecular targets. Researchers have employed a combination of in vitro and in silico techniques to assess its binding affinity, selectivity, and efficacy. Computational modeling and molecular docking studies have revealed that the compound exhibits high affinity for certain protein targets, suggesting its potential as a lead compound for the development of novel therapeutics.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer. Experimental data indicate that 2-(benzylsulfanyl)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide can inhibit the activity of key enzymes and receptors, leading to reduced proliferation of cancer cells and suppression of inflammatory responses. These findings have sparked interest in further exploring its therapeutic potential in oncology and immunology.

In addition to its biological activity, recent studies have also focused on the synthetic optimization of 2-(benzylsulfanyl)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide. Researchers have developed improved synthetic routes to enhance yield and purity, making the compound more accessible for further pharmacological evaluation. Structural-activity relationship (SAR) studies have been conducted to identify key functional groups responsible for its bioactivity, paving the way for the design of more potent analogs.

Despite these promising developments, challenges remain in the clinical translation of 2-(benzylsulfanyl)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated biological activity make it a valuable candidate for continued investigation in the field of drug discovery.

In conclusion, 2-(benzylsulfanyl)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide (CAS: 1797959-86-4) represents a promising molecule with significant potential in chemical biology and medicinal chemistry. Recent research has shed light on its mechanism of action, therapeutic applications, and synthetic optimization, providing a solid foundation for future studies. As the field progresses, this compound may emerge as a key player in the development of novel therapeutics for a range of diseases.